N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide

• IUPAC Name: 2,2-diphenyl-N-(4-phenylmethoxyphenyl)acetamide
• InChI: InChI=1S/C27H23NO2/c29-27(26(22-12-6-2-7-13-22)23-14-8-3-9-15-23)28-24-16-18-25(19-17-24)30-20-21-10-4-1-5-11-21/h1-19,26H,20H2,(H,28,29)
• InChI Key: PNYLCGFYZQOPSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H23NO2
• Molecular Weight: 393.5 g/mol

Description

N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide, also known as BDAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDAA belongs to the class of diphenylacetamide derivatives and has been widely studied for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division and proliferation. N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide has been shown to exhibit potent antitumor activity in vitro and in vivo, and it has been suggested that N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide may act as a microtubule-targeting agent. N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide has also been shown to exhibit neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide has been shown to exhibit anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide in lab experiments is its potent antitumor activity, which makes it a promising candidate for the development of new anticancer drugs. N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide has also been shown to exhibit neuroprotective effects, which may have potential applications in the treatment of neurodegenerative diseases. However, one of the limitations of using N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide in lab experiments is its low solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide, including:
1. Further investigation of the mechanism of action of N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide, particularly its effects on tubulin polymerization and cell cycle regulation.
2. Development of new N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide derivatives with improved solubility and bioavailability.
3. Investigation of the potential applications of N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide in the treatment of other diseases, such as inflammatory disorders and infectious diseases.
4. Evaluation of the safety and toxicity of N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide in animal models and human clinical trials.
5. Investigation of the potential applications of N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide in materials science, particularly in the development of new polymers and nanomaterials.
In conclusion, N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide is a synthetic compound that has gained significant attention in the scientific community due to its unique properties and potential applications. N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. Further research is needed to fully understand the mechanism of action of N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide and to evaluate its potential applications in the treatment of various diseases.

Synthesis Methods

N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide can be synthesized using various methods, including the Friedel-Crafts acylation of 4-(benzyloxy)aniline with diphenylacetyl chloride. The reaction can be carried out in the presence of a Lewis acid catalyst, such as aluminum chloride or zinc chloride, in an organic solvent, such as chloroform or dichloromethane. The product can be purified using column chromatography or recrystallization.

Scientific Research Applications

N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. N-[4-(benzyloxy)phenyl]-2,2-diphenylacetamide has also been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.